Cas no 1044770-63-9 (5-Chloro-2,3-dimethylimidazo4,5-bpyridine)

• Product Name: 5-Chloro-2,3-dimethylimidazo4,5-bpyridine
• CAS No: 1044770-63-9
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD11047121
• CID: 4559754
• Update Time: 2025-06-07

5-Chloro-2,3-dimethylimidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2,3-dimethyl-3H-imidazo[4,5-b]pyridine
• 5-Chloro-2,3-Dimethyl-3H-Imidazo[4,5-B]Pyridine(WXC01274)
• 5-chloro-2,3-dimethylimidazo[4,5-b]pyridine
• W11144
• 5-Chloro-2,3-dimethylimidazo4,5-bpyridine

• MDL： MFCD11047121
• Inchi： 1S/C8H8ClN3/c1-5-10-6-3-4-7(9)11-8(6)12(5)2/h3-4H,1-2H3
• InChI Key： LHLXAAYSDMUGEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)N(C)C(C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 2.1
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5-Chloro-2,3-dimethylimidazo4,5-bpyridine

Introduction to 5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine (CAS No. 1044770-63-9)

5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine (CAS No. 1044770-63-9) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine features a unique combination of a chloro substituent and two methyl groups attached to the imidazopyridine core, which contributes to its distinct chemical and biological properties.

The synthesis of 5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine has been extensively studied in recent years. One common synthetic route involves the condensation of 2-chloro-3-methylpyridine with 2-methylimidazole in the presence of a suitable catalyst. This reaction typically yields high purity and good yields, making it a preferred method for large-scale production. The structural characterization of this compound has been confirmed using various spectroscopic techniques, including NMR, MS, and X-ray crystallography.

In terms of biological activity, 5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine has shown promising results in several areas. One of the most notable applications is its potential as an anticancer agent. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific enzymes involved in DNA replication and repair processes.

Beyond its anticancer properties, 5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties suggest that it could be developed into an effective oral medication for various diseases.

To further explore the therapeutic potential of 5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits promising therapeutic effects.

In addition to its direct therapeutic applications, 5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine has also been used as a lead compound for the development of novel drug candidates. Through structure-activity relationship (SAR) studies, researchers have identified several derivatives with enhanced biological activities and improved pharmacological profiles. These derivatives are currently being evaluated for their potential as next-generation therapeutics.

The environmental impact of 5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine is another important consideration in its development and use. Studies have shown that this compound is biodegradable under certain conditions and does not accumulate in the environment at significant levels. However, ongoing research is necessary to ensure that its production and use do not pose any long-term environmental risks.

In conclusion, 5-Chloro-2,3-dimethylimidazo[4,5-b]pyridine (CAS No. 1044770-63-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development efforts.